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Compound of Interest

Compound Name: L-Arabinopyranose-13C-1

Cat. No.: B8084172 Get Quote

Essential Safety and Handling Guide for L-
Arabinopyranose-13C-1
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, storage, and

disposal of L-Arabinopyranose-13C-1, a stable isotope-labeled sugar. While L-

Arabinopyranose itself is not classified as a hazardous substance, adherence to standard

laboratory safety protocols is essential to ensure a safe working environment.[1][2][3] The ¹³C

stable isotope is non-radioactive and poses no additional risk compared to the unlabeled

compound.[4]

Personal Protective Equipment (PPE)
Proper personal protective equipment is fundamental to safe laboratory practice. The following

table outlines the recommended PPE for handling L-Arabinopyranose-13C-1, which is a

white, odorless, crystalline powder.[2]
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PPE Category Item Specifications & Use

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory to protect against

dust particles.[1][2]

Hand Protection Nitrile or latex gloves

Wear to prevent skin contact.

Change gloves if they become

contaminated.[3]

Body Protection Laboratory coat

A standard lab coat should be

worn to protect clothing and

skin from dust.

Respiratory Protection Not generally required

Use a NIOSH/MSHA-approved

respirator if handling large

quantities that generate

significant dust, or if irritation is

experienced.[1]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintain the integrity of L-
Arabinopyranose-13C-1 and to ensure a safe laboratory environment.

Handling:

Ventilation: Handle in a well-ventilated area. A chemical fume hood may be used to minimize

dust exposure.[1]

Avoid Dust Formation: Minimize the generation of dust during handling and weighing.[1][5]

Personal Hygiene: Wash hands thoroughly after handling the compound. Do not eat, drink,

or smoke in the laboratory.[2][3][5]

Avoid Contact: Take precautions to avoid contact with eyes, skin, and clothing.[1][2]

Storage:
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Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2][6]

Incompatible Materials: Store away from strong oxidizing agents.[1][2]

Hygroscopic Nature: L-Arabinopyranose is hygroscopic; therefore, it is important to protect it

from moisture.[1]

First Aid Measures
In the event of exposure, follow these first aid protocols:

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids. If

irritation persists, seek medical attention.[1][2]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention.[1][2][6]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If symptoms persist, call a

physician.[1][2][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Get medical attention if you feel unwell.[1]

[2]

Disposal Plan
Unused L-Arabinopyranose-13C-1 and its containers should be disposed of in accordance

with local, state, and federal regulations.

Waste Classification: This chemical is not considered hazardous waste.[1] However, it is

important to consult local regulations for proper classification.

Disposal Method: Chemical waste generators must determine whether a discarded chemical

is classified as a hazardous waste.[1] One suggested method for non-hazardous chemical
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waste is to sweep up the material, place it in a sealed container, and dispose of it as solid

waste.[2]

Container Disposal: Handle uncleaned containers like the product itself.[3]

Experimental Workflow for Handling L-
Arabinopyranose-13C-1
The following diagram illustrates a standard workflow for handling L-Arabinopyranose-13C-1
in a laboratory setting.
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Preparation

Don Personal Protective Equipment (PPE)
- Lab Coat

- Safety Glasses
- Gloves

Weighing

Handle in a well-ventilated area
(e.g., chemical fume hood)

Use appropriate tools (spatula, weigh paper)

Minimize dust generation

Solubilization/Use in Experiment

Add to solvent or experimental system

Post-Handling

Clean work area Storage of Unused Material Waste Disposal

Decontaminate tools

Remove and dispose of PPE properly

Wash hands thoroughly

Ensure container is tightly sealed

Store in a cool, dry, well-ventilated area

Collect waste in a labeled, sealed container

Dispose of according to institutional and local regulations

Click to download full resolution via product page

Caption: Workflow for Safe Handling of L-Arabinopyranose-13C-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8084172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

